Cas no 1781312-44-4 (2,2-difluoro-4,4-dimethylpentan-1-amine)

• Product Name: 2,2-difluoro-4,4-dimethylpentan-1-amine
• CAS No: 1781312-44-4
• MF: C₇H₁₅F₂N
• MW: 151.197509050369
• CID: 6275424
• PubChem ID: 59459433
• Update Time: 2025-05-26

2,2-difluoro-4,4-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4,4-dimethylpentan-1-amine
• SCHEMBL12869258
• VCCHJBOSXLURDS-UHFFFAOYSA-N
• EN300-1947834
• 1781312-44-4

• Inchi： 1S/C7H15F2N/c1-6(2,3)4-7(8,9)5-10/h4-5,10H2,1-3H3
• InChI Key： VCCHJBOSXLURDS-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(C)(C)C)F

Computed Properties

• Exact Mass: 151.11725581g/mol
• Monoisotopic Mass: 151.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-4,4-dimethylpentan-1-amine

Professional Introduction to Compound with CAS No. 1781312-44-4 and Product Name: 2,2-difluoro-4,4-dimethylpentan-1-amine

Compound with the CAS number 1781312-44-4 and the product name 2,2-difluoro-4,4-dimethylpentan-1-amine represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in various scientific and industrial domains. The presence of fluorine atoms and a branched aliphatic backbone imparts distinct chemical properties that make it a valuable candidate for further research and development.

The molecular structure of 2,2-difluoro-4,4-dimethylpentan-1-amine consists of a five-carbon chain with fluorine substituents at the second carbon position and methyl groups at the fourth carbon position. This arrangement not only enhances the compound's stability but also opens up possibilities for diverse functionalization. The amine functional group at the terminal carbon provides a reactive site for further chemical modifications, making it an attractive building block for synthesizing more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their unique electronic properties and metabolic stability. These attributes make them particularly useful in pharmaceuticals, where they can improve drug efficacy and bioavailability. The compound 2,2-difluoro-4,4-dimethylpentan-1-amine is no exception and has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents.

One of the most promising applications of this compound is in the synthesis of fluorinated amino acids, which are essential for creating bioactive molecules with enhanced pharmacokinetic profiles. Researchers have leveraged the reactivity of the amine group to introduce various side chains, leading to the development of new protease inhibitors and anti-inflammatory agents. The fluorine atoms further contribute to the compound's resistance to enzymatic degradation, thereby prolonging its biological activity.

Moreover, the structural features of 2,2-difluoro-4,4-dimethylpentan-1-amine make it a suitable candidate for use in materials science applications. Fluorinated compounds are known for their low surface energy and high thermal stability, which are desirable properties in coatings, adhesives, and polymer formulations. Recent studies have demonstrated its potential in developing advanced lubricants and surfactants that exhibit superior performance under extreme conditions.

The synthesis of 2,2-difluoro-4,4-dimethylpentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to optimize yield and purity, ensuring that the final product meets stringent industry standards. The use of transition metal catalysts has particularly improved the efficiency of key transformation steps, such as cross-coupling reactions and hydrogenations.

As research in this field progresses, new methodologies for incorporating fluorine atoms into complex molecules are being developed. Techniques like electrophilic aromatic substitution and metal-catalyzed fluorination reactions have enabled scientists to tailor the chemical properties of 2,2-difluoro-4,4-dimethylpentan-1-amine precisely according to their needs. These advancements are expected to accelerate the discovery of novel compounds with therapeutic potential.

The safety profile of 2,2-difluoro-4,4-dimethylpentan-1-amine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its effects on human health and the environment. The compound has demonstrated low toxicity in vitro and in vivo experiments, suggesting its suitability for industrial-scale production without posing significant risks.

In conclusion, 1781312-44-4and its corresponding product name, 2， 2 -difluoro - 4， 4 -dimethylpentan - 1 -amine, represent a remarkable achievement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science。 Its unique structure， reactivity，and versatility make it a cornerstone compound for future innovations。 As research continues， we can anticipate even more groundbreaking applications emerging from this versatile chemical entity。